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Compound of Interest

Compound Name: Molybdenum-95

Cat. No.: B3322307

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Molybdenum-95 (°>Mo), a stable isotope of molybdenum. Adherence to these
procedures is critical for minimizing risks and ensuring the integrity of your research.
Molybdenum-95 is a stable, non-radioactive isotope of Molybdenum.[1][2]

Personal Protective Equipment (PPE)

When handling Molybdenum-95, particularly in powder form, a comprehensive PPE strategy is
crucial. The following table summarizes the recommended equipment.
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PPE Category Item Specifications & Notes

Should be worn at all times to
Eye/Face Protection Chemical Safety Goggles protect against dust and
splashes.[3]

Recommended materials
] ] ] include Butyl rubber,
Hand Protection Chemical-Resistant Gloves
Neoprene, and

Nitrile/butadiene rubber.[3]

Required when ventilation is
) ) ] inadequate or when handling
Respiratory Protection NIOSH-approved Respirator i
fine powders that can become

airborne.[3][4][5]

) Standard practice for any
Body Protection Laboratory Coat ] ]
chemical handling.

Operational Plan: From Receipt to Disposal

A systematic approach to handling °>Mo will ensure safety and efficiency.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3][6]
» Keep the container tightly closed when not in use.[3][6]

2. Handling and Use:

e Handle in a well-ventilated area, preferably within a fume hood, to minimize inhalation of
dust.[6][7]

» Avoid contact with skin, eyes, and clothing.[3]

e Use non-sparking tools when handling Molybdenum powder, as it is a flammable solid.[3]
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Do not eat, drink, or smoke in the handling area.[3]

3. Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

Avoid raising dust. Gently sweep up the spilled material and place it in a sealed container for
disposal.[3][6]

Ventilate the area and wash the spill site after material pickup is complete.[3]

Disposal Plan

Proper disposal of Molybdenum-95 is essential to prevent environmental contamination and
comply with regulations.

» Waste Characterization: Although °>Mo is a stable isotope, it is crucial to characterize any
waste containing it to identify any other hazardous components.

o Regulatory Compliance: Dispose of contents and containers in accordance with local, state,
and federal regulations.[3][6]

e Recycling: For uncontaminated, stable molybdenum, recycling is the most environmentally
friendly disposal method.[8]

Hazard Summary

The primary hazards associated with Molybdenum-95 are related to its physical form and
chemical properties, which are consistent with elemental molybdenum.
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Hazard Class

Description

Precautionary Measures

Flammable Solid

Molybdenum powder is a

flammable solid.[3]

Keep away from heat, sparks,
open flames, and other ignition

sources.[3]

Respiratory Irritation

Inhalation of dust may cause

respiratory irritation.[6]

Use in a well-ventilated area
and wear respiratory

protection.[6]

Eye Irritation

May cause serious eye

irritation.[6]

Wear chemical safety goggles.

[3]

Suspected Reproductive Toxin

Some molybdenum
compounds are suspected of
damaging fertility or the unborn
child.[3]

Obtain special instructions
before use and avoid exposure
if pregnant or trying to

conceive.

Suspected Carcinogen

Some molybdenum
compounds are suspected of

causing cancer.[6]

Handle with appropriate
engineering controls and PPE

to minimize exposure.

Experimental Workflow for Handling Molybdenum-

95

The following diagram outlines a standard workflow for incorporating Molybdenum-95 powder

into an experimental protocol.
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Workflow for Handling Molybdenum-95 Powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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